Cas no 304646-52-4 (4(3H)-Pyrimidinone,5-amino-6-methoxy-2-methyl-)

• Product Name: 4(3H)-Pyrimidinone,5-amino-6-methoxy-2-methyl-
• CAS No: 304646-52-4
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• CID: 299537
• PubChem ID: 2337572
• Update Time: 2025-04-19

4(3H)-Pyrimidinone,5-amino-6-methoxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone,5-amino-6-methoxy-2-methyl-
• 4(1H)-Pyrimidinone,5-amino-6-methoxy-2-methyl- (9CI)
• 304646-52-4
• HMS1784O06
• Z56767609
• 5-Amino-6-methoxy-2-methylpyrimidin-4(3H)-one

• Inchi： 1S/C6H9N3O2/c1-3-8-5(10)4(7)6(9-3)11-2/h7H2,1-2H3,(H,8,9,10)
• InChI Key： PLHUXAKWCCRUDM-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(NC(C)=N1)=O)N

Computed Properties

• Exact Mass: 155.06957
• Monoisotopic Mass: 155.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• PSA: 76.71

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones